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Compound of Interest

Compound Name: 4-Methoxybutan-1-ol

Cat. No.: B094083

An In-depth Technical Guide on the Core Chemical Properties and Structure of 4-
Methoxybutan-1-ol

This technical guide provides a comprehensive overview of the chemical properties and
structure of 4-methoxybutan-1-ol, tailored for researchers, scientists, and drug development
professionals. It includes a detailed summary of its physicochemical properties, structural
information, relevant experimental protocols, and a visualization of its synthesis pathway.

Chemical Structure and Identification

4-Methoxybutan-1-ol is a primary alcohol and a methoxy ether. Its structure consists of a four-
carbon butane chain with a hydroxyl group at position 1 and a methoxy group at position 4.

Table 1: Structural and Identification Data for 4-Methoxybutan-1-ol
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Identifier Value

IUPAC Name 4-methoxybutan-1-ol[1]

CAS Number 111-32-0[1][2][3]

Molecular Formula CsH1202[1][2][3][4]

SMILES COCCCCOI1]

InChi INChl=1S/C5H1202/c1-7-5-3-2-4-6/h6H,2-
5H2,1H3[1]

InChlKey KOVAQMSVARJIMPH-UHFFFAOY SA-N[2][3]

Physicochemical Properties

4-Methoxybutan-1-ol is a colorless liquid with a mild, ether-like odor.[4] It is moderately volatile
and exhibits good solubility in water and other polar solvents.[5]

Table 2: Quantitative Physicochemical Properties of 4-Methoxybutan-1-ol

Property Value

Molecular Weight 104.15 g/mol [1][2][3][4]
Boiling Point 66 °C at 7 mmHg[4]
Density 0.93 g/lem3[4]

Flash Point 73 °C (163 °F)[4]

Water Solubility Slightly soluble[4]

Vapor Pressure 0.618 mmHg at 25 °C[4]
Refractive Index 1.4190-1.4330[4]

pKa 15.08 + 0.10 (Predicted)[4]

Synthesis Pathway
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A common and effective method for the synthesis of 4-methoxybutan-1-ol is the Williamson
ether synthesis. This method involves the reaction of an alkoxide with a primary alkyl halide. In
this case, 1,4-butanediol can be selectively monomethylated.

1,4-Butanediol Deprotonation
=( Sodium 4-hydroxybutan-1-olate) SN2 Reaction

(Alkoxide Intermediate)

Sodium Hydride (NaH
inYI'HF ( ) 4-Methoxybutan-1-ol
Methyl lodide (CH3I)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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